(3S)-4,4,4-trifluoro-3-hydroxy-3-methylbutanoic acid

• IUPAC Name: (3S)-4,4,4-trifluoro-3-hydroxy-3-methylbutanoic acid
• InChI: InChI=1S/C5H7F3O3/c1-4(11,2-3(9)10)5(6,7)8/h11H,2H2,1H3,(H,9,10)/t4-/m0/s1
• InChI Key: JCJGOWYCFRASTM-BYPYZUCNSA-N
• Canonical SMILES: CC(CC(=O)O)(C(F)(F)F)O
• Isomeric SMILES: C[C@](CC(=O)O)(C(F)(F)F)O
• Molecular Formula: C5H7F3O3
• Molecular Weight: 172.10 g/mol
• CAS RN: 156594-11-5

Description

(3S)-4,4,4-trifluoro-3-hydroxy-3-methylbutanoic acid, commonly known as TFHMA, is a fluorinated organic compound that has gained attention in recent years due to its potential applications in scientific research. TFHMA is a chiral molecule, meaning it has a non-superimposable mirror image, and is used in the synthesis of chiral compounds.

Scientific Research Applications

Environmental Persistence and Toxicology

Perfluoroalkyl acids, such as perfluorooctane sulfonate (PFOS) and perfluorooctanoic acid (PFOA), which are structurally related to (3S)-4,4,4-trifluoro-3-hydroxy-3-methylbutanoic acid, exhibit widespread usage in industrial and consumer products due to their unique properties. However, their environmental persistence and potential developmental toxicity have raised significant concerns. Research suggests that these compounds are not easily broken down in the environment, leading to widespread presence in humans and prompting efforts to understand their hazards better. Key avenues for future research include investigating the developmental effects of PFOS and PFOA in rodent models to support human health risk assessment (Lau, Butenhoff, & Rogers, 2004).

Microbial Degradation and Environmental Impact

Polyfluoroalkyl chemicals, potential precursors to perfluoroalkyl acids, are subject to environmental and microbial degradation, resulting in perfluoroalkyl carboxylic and sulfonic acids like PFOA and PFOS. These degradation processes and the persistent nature of the degradation products have led to regulatory and scientific scrutiny due to their toxic profiles. Understanding the biodegradability of these compounds in various environmental settings is critical for evaluating their fate and effects. This understanding helps in assessing the environmental and ecological risks posed by the use and disposal of products containing these chemicals (Liu & Mejia Avendaño, 2013).

Biological Monitoring and Human Health Risk

Biological monitoring studies reveal that exposure to polyfluoroalkyl substances (PFSs) has significantly increased over the past decades. This review highlights the importance of continuous monitoring and standardization of analytical methods to understand better the bioaccumulation and biomagnification of PFSs in the environment and their potential health risks to humans and wildlife. The detection of PFSs in organisms from industrialized areas and their presence in humans and wildlife inhabiting remote regions underline the global spread and potential health implications of these chemicals (Houde et al., 2006).

Removal and Treatment Technologies

The challenge in removing perfluorinated compounds like PFOA and PFOS from water has led to the exploration of various treatment technologies. Among these, activated carbon removal has shown field success, but limitations exist, including inefficiency against PFOA and other PFCs. The search for more effective treatment methods continues, with a focus on developing cost-effective and efficient technologies for mitigating the environmental and health risks posed by these persistent compounds (Espana, Mallavarapu, Naidu, & Naidu, 2015).